4-(difluoromethyl)-2-(methylsulfanyl)-6-(4-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazin-1-yl)pyrimidine

• IUPAC Name: 5-[[4-[6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-yl]piperazin-1-yl]methyl]-3-propan-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H22F2N6OS/c1-10(2)15-21-13(25-22-15)9-23-4-6-24(7-5-23)12-8-11(14(17)18)19-16(20-12)26-3/h8,10,14H,4-7,9H2,1-3H3
• InChI Key: FSRVYXQSMLRFHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)CN2CCN(CC2)C3=NC(=NC(=C3)C(F)F)SC
• Molecular Formula: C16H22F2N6OS
• Molecular Weight: 384.4 g/mol
• CAS No.: 2640951-28-4

Description

This compound features a pyrimidine core substituted with three key functional groups:

• Difluoromethyl group (-CF₂H): Enhances metabolic stability and binding affinity through strong dipole interactions and resistance to oxidative metabolism .
• Methylsulfanyl group (-SMe): Improves lipophilicity and may modulate enzyme inhibition via sulfur-mediated interactions .
• Piperazine-linked oxadiazole moiety: The piperazine ring provides conformational flexibility, while the 1,2,4-oxadiazole group contributes to hydrogen bonding and π-stacking interactions, critical for target engagement .

This structural complexity positions the compound as a candidate for therapeutic applications, particularly in oncology and enzyme inhibition (e.g., HDACs, kinases) .

Biological Activity

The compound 4-(difluoromethyl)-2-(methylsulfanyl)-6-(4-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazin-1-yl)pyrimidine , identified by its CAS number 2640951-28-4 , is a novel pyrimidine derivative that has garnered attention for its potential biological activities. This article explores its chemical properties, biological activities, and relevant research findings.

The molecular formula of the compound is $C_{16}H_{22}F_{2}N_{6}OS$, with a molecular weight of 384.4 g/mol . The structure includes a pyrimidine core substituted with a difluoromethyl group, a methylsulfanyl group, and a piperazine moiety linked to an oxadiazole ring. These structural features are significant for its biological activity.

Biological Activity Overview

The biological activity of this compound has been investigated primarily in the context of its antimicrobial , anticancer , and antitubercular properties. The following sections summarize key findings from various studies.

Antimicrobial Activity

Research indicates that derivatives containing the oxadiazole moiety exhibit notable antimicrobial properties. A study highlighted that compounds similar to this pyrimidine demonstrated significant activity against various bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa .

Compound	Activity (MIC)	Target Organism
4a	0.045 µg/mL	Mycobacterium tuberculosis
3a	0.25 µg/mL	Mycobacterium tuberculosis

These findings suggest that the presence of the oxadiazole ring enhances the compound's effectiveness against resistant strains of bacteria.

Anticancer Activity

The compound's potential as an anticancer agent has also been explored. Studies on related pyrimidine derivatives indicate that they can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest .

Antitubercular Activity

In studies focused on tuberculosis, derivatives similar to this compound showed promising results against Mycobacterium tuberculosis . For instance, a derivative was reported to have an MIC of 0.25 µg/mL , indicating strong efficacy against resistant strains . The pharmacokinetic profile suggested good bioavailability and metabolic stability.

Case Studies

• Study on Antitubercular Activity : In vitro studies demonstrated that the compound exhibited potent activity against monoresistant strains of Mtb, with favorable pharmacokinetic properties such as a half-life (T1/2) of approximately 1.63 hours .
• Oxadiazole Derivatives Review : A comprehensive review highlighted the significance of oxadiazole derivatives in drug design, emphasizing their role in developing new therapeutic agents for infectious diseases .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s uniqueness lies in its combination of substituents. Below is a comparative analysis with structurally related pyrimidine derivatives:

Table 1: Key Structural and Functional Comparisons

Compound Name / Structure	Structural Features	Biological Activity	Key Differences vs. Target Compound
4-Chloro-2-(methylthio)-5-(trifluoromethyl)pyrimidine	Chloro, trifluoromethyl, methylthio	Anti-cancer activity via DNA alkylation	Lacks piperazine-oxadiazole moiety; trifluoromethyl enhances lipophilicity but reduces hydrogen-bonding potential .
2-[4-(Pyrimidin-2-yl)piperazin-1-yl]pyrimidine	Piperazine-pyrimidine core	Moderate kinase inhibition	Absence of difluoromethyl and oxadiazole groups; weaker enzyme affinity .
5-Fluoro-4-(4-methoxyphenyl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine	Fluoro, methoxyphenyl, pyrazolopyrazine	Kinase inhibition (e.g., EGFR)	Methoxyphenyl enhances π-stacking; pyrazolopyrazine replaces oxadiazole, altering target selectivity .
4-(Trifluoromethyl)pyrimidine derivatives	Trifluoromethyl, sulfonylpiperazine	Antiviral and cytotoxic activity	Trifluoromethyl increases lipophilicity but may reduce metabolic stability compared to difluoromethyl .
N-ethyl-4-methyl-6-[4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-yl]pyrimidin-2-amine	Trimethylbenzenesulfonyl, ethylamine	Cytotoxicity via topoisomerase inhibition	Bulky sulfonyl group hinders active-site access; lacks oxadiazole .

Key Findings from Comparisons :

Fluorinated Groups :

• The difluoromethyl group in the target compound balances metabolic stability and hydrogen-bonding capability, unlike trifluoromethyl (more lipophilic but less polar) .
• Fluorine substitution (e.g., in 5-fluoro derivatives) enhances kinase inhibition by optimizing electrostatic interactions .

Piperazine Modifications :

• Piperazine-linked oxadiazole in the target compound improves selectivity for enzymes like HDAC6 compared to pyrazolopyrazine or morpholine derivatives .
• Sulfonylpiperazine variants (e.g., in ) show reduced activity due to steric hindrance .

Heterocyclic Replacements :

• Oxadiazole vs. thiadiazole : Oxadiazole’s electron-deficient ring strengthens hydrogen bonding, whereas thiadiazole (e.g., in 5-(trifluoromethyl)-1,3,4-thiadiazole) prioritizes antimicrobial activity via hydrophobic interactions .
• Pyrimidine vs. triazole cores : Triazole-containing analogs (e.g., pyrazolo[1,5-a]pyrazine) exhibit distinct target profiles, such as acetylcholinesterase inhibition .